Cas no 1804869-25-7 (4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-acetic acid)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-acetic acid
• CAS No: 1804869-25-7
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4894181
• Update Time: 2025-06-08

4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-acetic acid

• Inchi： 1S/C9H7ClF2INO2/c10-3-4-1-6(13)14-5(2-7(15)16)8(4)9(11)12/h1,9H,2-3H2,(H,15,16)
• InChI Key： BIJJBVVBAUMCPE-UHFFFAOYSA-N
• SMILES： IC1=CC(CCl)=C(C(F)F)C(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-acetic acid

Introduction to 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-acetic Acid (CAS No. 1804869-25-7)

4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804869-25-7, represents a unique structural motif combining several pharmacophoric elements that make it a promising candidate for further exploration in drug discovery. The presence of a chloromethyl group, an iodopyridine core, and a difluoromethyl substituent introduces distinct electronic and steric properties that can be leveraged to modulate biological activity.

The iodopyridine scaffold is particularly noteworthy, as it has been extensively studied for its role in various bioactive molecules. Iodine-containing heterocycles often exhibit enhanced metabolic stability and improved binding affinity to biological targets, making them valuable in the design of novel therapeutics. In particular, the chloromethyl group serves as a versatile handle for further functionalization, allowing for the facile introduction of additional pharmacophores or linking groups. This flexibility is crucial in medicinal chemistry, where iterative modifications are frequently required to optimize drug-like properties.

The difluoromethyl substituent is another key feature of this compound, contributing to its potential as a drug candidate. Fluorine atoms are well-known for their ability to influence both the physical properties and the biological activity of molecules. Specifically, fluorine can enhance metabolic stability by preventing hydrolysis or oxidation, and it can also improve binding affinity by increasing lipophilicity or engaging in specific interactions with biological targets. The combination of these effects makes compounds containing difluoromethyl groups highly sought after in pharmaceutical development.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of such structural features. Studies have demonstrated that the electronic distribution around the iodopyridine core and the spatial arrangement of the chloromethyl and difluoromethyl groups can be fine-tuned to achieve desired pharmacological outcomes. These insights have guided the design of novel analogs with improved potency, selectivity, and pharmacokinetic profiles.

In the context of contemporary drug discovery, this compound has found applications in several therapeutic areas. For instance, its structural framework aligns well with known pharmacological targets such as kinases and transcription factors. The ability to modify the chloromethyl group allows for the creation of covalent inhibitors, which can provide enhanced target engagement and prolonged duration of action. Additionally, the presence of an acetic acid moiety suggests potential for further derivatization into peptidomimetics or other bioactive molecules.

The synthesis of 4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-acetic acid (CAS No. 1804869-25-7) presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled efficient construction of the desired scaffolds. These advances have not only streamlined the preparation process but also opened new avenues for structural diversification.

One particularly intriguing application of this compound lies in its potential as a building block for kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for therapeutic intervention. By leveraging the inherent reactivity of the chloromethyl group, researchers can develop inhibitors that form covalent bonds with key residues on the kinase active site. Such covalent inhibitors often exhibit superior selectivity and efficacy compared to traditional non-covalent inhibitors.

Furthermore, the incorporation of fluorine into pharmaceutical candidates has been linked to improved oral bioavailability and reduced susceptibility to metabolic degradation. The difluoromethyl group in this compound contributes to these desirable properties by enhancing lipophilicity while maintaining metabolic stability. This balance is crucial for achieving optimal pharmacokinetic profiles in vivo.

Efforts are ongoing to explore additional therapeutic applications of this compound beyond kinase inhibition. Preliminary studies suggest that it may also exhibit activity against other enzyme targets or contribute to immunomodulatory effects. The versatility of its structural framework allows for broad exploration across multiple disease areas, underscoring its potential value in drug discovery pipelines.

The development of novel synthetic routes has been instrumental in expanding the library of derivatives based on this core structure. By employing modular synthetic strategies, researchers can systematically introduce variations at different positions while retaining key pharmacophoric elements. This approach has led to a growing number of analogs with tailored properties suitable for specific therapeutic contexts.

The role of computational tools in optimizing derivatives cannot be overstated. Advanced software packages enable virtual screening and molecular dynamics simulations, which help predict binding affinities and identify promising candidates for experimental validation. These computational methods complement traditional high-throughput screening (HTS) approaches by providing faster and more targeted identification of lead compounds.

In conclusion,4-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-acetic acid (CAS No. 1804869-25-7) represents a multifaceted compound with significant potential in pharmaceutical research. Its unique combination of structural features—namely the chloromethyl, iodopyridine, and difluoromethyl groups—makes it an attractive scaffold for developing novel therapeutics targeting various diseases, particularly kinases and other enzyme-driven pathways. Continued exploration through innovative synthetic methodologies and computational techniques will likely uncover even more applications for this versatile molecule.